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oxide

Cat. No.: B1265645
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Note on Ambiguity: The acronym "BCPPQO" can refer to several different chemical compounds.
This guide focuses on Bis(4-carboxyphenyl)phenyl-phosphine oxide, a prominent compound
associated with this acronym in chemical literature and databases. Another compound, Bis-4-
(N-carbazolyl)phenyl)phenylphosphine oxide (BCPO), is also sometimes referred to by a
similar acronym.[1] Researchers should verify the specific compound of interest by its CAS
number.

Chemical Identity and Structure

Bis(4-carboxyphenyl)phenyl-phosphine oxide is a chemical compound characterized by a
central phosphorus atom double-bonded to an oxygen atom (a phosphine oxide group). This
phosphorus center is also bonded to one phenyl group and two 4-carboxyphenyl groups.

The IUPAC name for this compound is 4-[(4-carboxyphenyl)-phenylphosphoryl]benzoic acid.[2]

Physicochemical Data

The following table summarizes key quantitative data for Bis(4-carboxyphenyl)phenyl-
phosphine oxide.
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Identifier Value Source
CAS Number 803-19-0 [21[3][41[5]116]
Molecular Formula C20H1505P [2]
Molecular Weight 366.3 g/mol [2]

Melting Point 340-342 °C [4]

Topological Polar Surface Area  91.7 A2

[2]

XLogP3 3.1

[2]

Conceptual Structure and Nomenclature Diagram

The following diagram illustrates the relationship between the common acronym, the IUPAC

name, and the core structural components of the molecule.
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Caption: Relationship between BCPPO nomenclature and core structure.

Methodologies and Protocols

This document focuses on the chemical structure and nomenclature of BCPPO. Detailed
experimental protocols for the synthesis or application of this compound are beyond the scope
of this guide but can be found in specialized chemical literature and patents. The synthesis
generally involves the reaction of appropriate Grignard reagents with phosphorus oxychloride,
followed by oxidation and carboxylation steps. Due to the nature of this inquiry, experimental
workflows and signaling pathways are not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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